Cas no 141106-52-7 (2,4-Difluorophenyl isothiocyanate)
141106-52-7 structure
Product Name:2,4-Difluorophenyl isothiocyanate
CAS No:141106-52-7
MF:C7H3F2NS
MW:171.1672270298
MDL:MFCD00041044
CID:64651
PubChem ID:24871059
Update Time:2025-04-18
2,4-Difluorophenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Difluoro-1-isothiocyanatobenzene
- 2,4-Difluoro-(isothiocyanato)-benzene
- 2,4-Difluorophenyl isothiocyanate
- Isothiocyanic Acid 2,4-Difluorophenyl Ester
- 2,4-difluoro(isothiocyanato)benzene
- 2,4-difluoro-1-isothiocyanato-benzene
- 2,4-difluorophenylisothiocyanate
- Benzene, 2,4-difluoro-1-isothiocyanato-
- ABGGPKIFVAIRGU-UHFFFAOYSA-N
- 2,4-difluorobenzenisothiocyanate
- PubChem4451
- benzene, 2,4-difluoro-1-isothiocyanato- (9ci)
- KSC494O1F
- O
- D3454
- MFCD00041044
- BP-12921
- 141106-52-7
- 2,4-Difluorophenyl isothiocyanate, 98%
- FT-0610078
- EN300-01243
- 2,4-difluoro-phenyl isothiocyanate
- 2,4-Difluoro-1-isothiocyanato-benzen;isothiocyanic acid 2,4-difluorophenyl ester
- SY048957
- SCHEMBL156589
- CK1145
- 2,4-Difluoro-1-isothiocyanatobenzene #
- A21652
- AC-9798
- AKOS001358595
- DTXSID00333840
- PS-10298
- DB-019944
- STK802373
- BBL027962
-
- MDL： MFCD00041044
- Inchi： 1S/C7H3F2NS/c8-5-1-2-7(10-4-11)6(9)3-5/h1-3H
- InChI Key： ABGGPKIFVAIRGU-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC(=CC=1F)F
- BRN： 6919744
Computed Properties
- Exact Mass: 170.99500
- Monoisotopic Mass: 170.995
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
- Topological Polar Surface Area: 44.4
Experimental Properties
- Color/Form: Yellow or colorless liquid with pungent smell
- Density: 1.349 g/mL at 25 °C(lit.)
- Boiling Point: 86°C/8mmHg(lit.)
- Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
- Refractive Index: n20/D 1.598(lit.)
- PSA: 44.45000
- LogP: 2.69910
- Solubility: Not determined
- Sensitiveness: Moisture Sensitive
2,4-Difluorophenyl isothiocyanate Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：2810
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S23-S26-S36
-
Hazardous Material Identification：
- HazardClass：9
- PackingGroup：III
- Storage Condition：Store at room temperature
- Packing Group：III
- Hazard Level：6.1
- Risk Phrases：R36/37/38
- Packing Group：III
- Safety Term：6.1
2,4-Difluorophenyl isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,4-Difluorophenyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008856-50g |
2,4-Difluorophenyl isothiocyanate |
141106-52-7 | 99% | 50g |
￡100.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D122880-1g |
2,4-Difluorophenyl isothiocyanate |
141106-52-7 | 98% | 1g |
¥99.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D122880-5g |
2,4-Difluorophenyl isothiocyanate |
141106-52-7 | 98% | 5g |
¥299.90 | 2023-09-03 | |
| Apollo Scientific | PC2875L-5g |
2,4-Difluorophenyl isothiocyanate |
141106-52-7 | 97% | 5g |
£80.00 | 2023-09-02 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011247-1g |
2,4-Difluorophenyl isothiocyanate |
141106-52-7 | 98% | 1g |
￥89 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011247-5g |
2,4-Difluorophenyl isothiocyanate |
141106-52-7 | 98% | 5g |
￥314 | 2024-05-25 | |
| TRC | D445870-500mg |
2,4-Difluorophenyl Isothiocyanate |
141106-52-7 | 500mg |
$ 52.00 | 2023-09-07 | ||
| TRC | D445870-2g |
2,4-Difluorophenyl Isothiocyanate |
141106-52-7 | 2g |
$ 64.00 | 2023-09-07 | ||
| TRC | D445870-5g |
2,4-Difluorophenyl Isothiocyanate |
141106-52-7 | 5g |
$ 127.00 | 2023-09-07 | ||
| TRC | D445870-10g |
2,4-Difluorophenyl Isothiocyanate |
141106-52-7 | 10g |
$236.00 | 2023-05-18 |
2,4-Difluorophenyl isothiocyanate Related Literature
-
Nagesh Jatangi,Radha Krishna Palakodety Org. Biomol. Chem. 2019 17 3714
141106-52-7 (2,4-Difluorophenyl isothiocyanate) Related Products
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- 20925-31-9(Benzonitrile,2,3,5,6-tetrachloro-4-mercapto-)
- 119474-40-7(Benzene,1,2,3-trifluoro-4-isothiocyanato-)
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- 35923-79-6(Pentafluorophenyl Isothiocyanate)
- 206559-57-1(2,5-difluorophenyl isothiocyanate)
- 206761-91-3(2,4,6-Trifluorophenyl isothiocyanate)
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